Cas no 1804930-85-5 (3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid)

• Product Name: 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid
• CAS No: 1804930-85-5
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5001791
• Update Time: 2025-06-08

3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid

• Inchi： 1S/C11H9F2NO3/c1-6-2-7(4-9(15)16)10(17-11(12)13)8(3-6)5-14/h2-3,11H,4H2,1H3,(H,15,16)
• InChI Key： UUGXDPRVGHFRGL-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C)=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid

Professional Introduction to 3-Cyano-2-difluoromethoxy-5-methylphenylacetic Acid (CAS No. 1804930-85-5)

3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid (CAS No. 1804930-85-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a cyano group, a difluoromethoxy group, and a methylphenylacetic acid moiety contributes to its distinct chemical properties and potential biological activities.

The cyano group (-CN) in the molecule imparts a polar nature, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature is particularly valuable in drug design, where the ability to interact with biological molecules is crucial for efficacy. Additionally, the difluoromethoxy group (-OCHF₂) introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in many pharmacological compounds. The methylphenylacetic acid moiety provides a phenyl ring with a methyl substituent, which can influence electronic properties and binding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid more effectively than ever before. These tools allow for the prediction of molecular interactions, binding affinities, and pharmacokinetic properties with high precision. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the development of novel therapeutic agents.

In the realm of drug discovery, the synthesis and characterization of 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid have been areas of active research. The synthesis involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various catalytic systems and reaction conditions to achieve this goal, leveraging advances in green chemistry principles to minimize environmental impact.

The biological activity of 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid has been explored in several preclinical studies. These studies have focused on its potential as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary results suggest that this compound may exhibit anti-inflammatory properties by modulating these enzymatic activities. Furthermore, its structural features make it a plausible candidate for targeting other disease-related pathways, including those implicated in neurological disorders and cancer.

The pharmacokinetic profile of 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to study these parameters. Initial data suggest that the compound exhibits reasonable bioavailability and metabolic stability, which are favorable attributes for a potential drug candidate.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances pharmacological properties such as lipophilicity, metabolic stability, and binding affinity. In the case of 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid, the presence of two fluorine atoms in the difluoromethoxy group is expected to contribute significantly to these favorable properties. This makes it an intriguing subject for further research into developing more effective pharmaceuticals.

As research continues to evolve, new methodologies are being developed to optimize the synthesis and application of 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid. Innovations in synthetic chemistry, such as flow chemistry and biocatalysis, offer promising avenues for improving efficiency and sustainability. Additionally, collaborations between academia and industry are fostering the development of novel derivatives with enhanced biological activity.

The potential applications of 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid extend beyond traditional pharmaceuticals. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. The versatility of this compound underscores its importance as a building block in various scientific disciplines.

In conclusion, 3-Cyano-2-difluoromethoxy-5-methylphenylacetic acid (CAS No. 1804930-85-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its complex structure, characterized by functional groups such as the cyano group, difluoromethoxy group, and methylphenylacetic acid moiety, contributes to its unique chemical properties and biological activities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance as a subject of study in modern science.